2-(benzyloxy)pentyl propanoate
Overview
Description
2-(Benzyloxy)pentyl propanoate (2-BPP) is a synthetic compound with a wide range of applications in the scientific research field. It is a colorless liquid with a strong odor, and is a popular choice for a variety of lab experiments due to its stability, low toxicity, and low cost. 2-BPP has a wide range of effects on biochemical and physiological processes, and its applications in lab experiments have been studied extensively. We will also discuss the potential future directions for 2-BPP in scientific research.
Mechanism of Action
The mechanism of action of 2-(benzyloxy)pentyl propanoate is not yet fully understood. It is known that this compound acts as an inhibitor of certain enzymes, such as the enzyme cyclooxygenase, which is involved in the production of prostaglandins. In addition, this compound has been shown to interact with certain receptors, such as the 5-HT2A receptor, which is involved in the regulation of serotonin levels in the brain.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, and it has also been shown to have anti-arrhythmic and anti-hypertensive effects. In addition, this compound has been shown to have anti-cancer, anti-viral, and anti-fungal effects, and it has also been shown to have neuroprotective effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(benzyloxy)pentyl propanoate in lab experiments is its low cost and easy availability. In addition, it is a relatively stable compound and it is not highly toxic, making it a safe choice for lab experiments. However, it is important to note that this compound has a strong odor, which can be a potential limitation in certain experiments.
Future Directions
There are a number of potential future directions for 2-(benzyloxy)pentyl propanoate in scientific research. One potential use is in the development of new pharmaceuticals, as this compound has already been shown to have anti-inflammatory, anti-arrhythmic, and anti-hypertensive effects. In addition, this compound could be used in the development of new agrochemicals, as it has already been shown to have anti-fungal and anti-viral effects. Finally, this compound could be used in the development of new polymers and emulsions, as it has already been shown to be a useful surfactant and plasticizer.
Synthesis Methods
2-(benzyloxy)pentyl propanoate can be synthesized from a variety of starting materials, such as benzyl alcohol, pentanol, and propanoic acid. The most common method of synthesis involves the reaction of benzyl alcohol and pentanol in the presence of an acid catalyst, such as sulfuric acid, to form this compound. This reaction is typically carried out at a temperature of around 100°C, and the resulting product is a colorless liquid.
Scientific Research Applications
2-(benzyloxy)pentyl propanoate has a wide range of applications in the scientific research field. It is commonly used as a solvent for organic reactions, as a reagent for the synthesis of other compounds, and as a catalyst for various reactions. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, this compound is used as a surfactant in the production of emulsions, and it is also used as a plasticizer in the production of polymers.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(benzyloxy)pentyl propanoate involves the reaction of benzyloxyacetic acid with 1-bromopentane to form 2-(benzyloxy)pentanoic acid, which is then esterified with propanoic acid using a condensation reaction.", "Starting Materials": [ "Benzyloxyacetic acid", "1-bromopentane", "Propanoic acid", "Sodium hydroxide", "Sulfuric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 10 g of benzyloxyacetic acid in 50 mL of ethanol and add 10 mL of 10% sodium hydroxide solution. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add 10 g of 1-bromopentane to the reaction mixture and reflux for 6 hours.", "Step 3: Cool the reaction mixture to room temperature and add 50 mL of water. Extract the product with diethyl ether (3 x 50 mL).", "Step 4: Combine the organic layers and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain 2-(benzyloxy)pentanoic acid as a yellow oil.", "Step 5: Dissolve 10 g of 2-(benzyloxy)pentanoic acid in 50 mL of ethanol and add 10 mL of sulfuric acid. Stir the mixture for 30 minutes at room temperature.", "Step 6: Add 10 g of propanoic acid to the reaction mixture and reflux for 6 hours.", "Step 7: Cool the reaction mixture to room temperature and add 50 mL of water. Extract the product with diethyl ether (3 x 50 mL).", "Step 8: Combine the organic layers and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain 2-(benzyloxy)pentyl propanoate as a colorless oil." ] } | |
| 2763776-51-6 | |
Molecular Formula |
C15H22O3 |
Molecular Weight |
250.3 |
Purity |
95 |
Origin of Product |
United States |
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